Cas no 362512-38-7 (3-Chloro-6-methoxy-1H-indazole)

• Product Name: 3-Chloro-6-methoxy-1H-indazole
• CAS No: 362512-38-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD09027018
• CID: 297118
• PubChem ID: 22290990
• Update Time: 2025-11-02

3-Chloro-6-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methoxy-1H-indazole
• 1H-Indazole,3-chloro-6-methoxy-
• 3-Chloro-6-methoxy(1H)indazole
• 3-chloro-6-methoxy-2H-indazole
• 1H-Indazole,3-chloro-6-methoxy
• 3-CHLORO-6-METHOXY-INDAZOLE
• DTXSID40624421
• JZPHAJFIZZEAEK-UHFFFAOYSA-N
• A874393
• AKOS006290554
• SCHEMBL6360732
• FT-0726624
• 3-Aminopyrazole-4-carboxylicacid
• 362512-38-7
• MB06741
• 3-Chloro-6-methoxy (1H)indazole
• CS-0054309
• DB-069341

• MDL： MFCD09027018
• Inchi： 1S/C8H7ClN2O/c1-12-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： JZPHAJFIZZEAEK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NN1)OC

Computed Properties

• Exact Mass: 182.02500
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91000
• LogP: 2.22490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Chloro-6-methoxy-1H-indazole

Recent Advances in the Study of 3-Chloro-6-methoxy-1H-indazole (CAS: 362512-38-7) in Chemical Biology and Pharmaceutical Research

3-Chloro-6-methoxy-1H-indazole (CAS: 362512-38-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The structural uniqueness of 3-Chloro-6-methoxy-1H-indazole, characterized by the presence of a chloro and methoxy substituent on the indazole scaffold, contributes to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of selective protein kinase inhibitors. The research team utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range.

In the context of drug discovery, recent investigations have focused on optimizing the synthetic routes for 3-Chloro-6-methoxy-1H-indazole to improve yield and purity. A novel catalytic method reported in Organic Process Research & Development (2024) achieved an 85% yield with high purity (>99%), addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

Biological evaluation studies have revealed promising results for 3-Chloro-6-methoxy-1H-indazole derivatives in various disease models. A preclinical study published in European Journal of Medicinal Chemistry (2023) demonstrated that certain derivatives exhibited potent antiproliferative activity against multiple cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggested that these compounds induce apoptosis through the mitochondrial pathway and inhibit tumor angiogenesis, making them attractive candidates for further development as anticancer agents.

The compound's potential extends beyond oncology. Recent research in ACS Chemical Neuroscience (2024) explored its application in neurological disorders, where modified derivatives showed neuroprotective effects in models of Parkinson's disease. The study proposed that the indazole core structure, particularly when substituted at the 3 and 6 positions, interacts favorably with specific neuronal targets involved in neuroinflammation and oxidative stress pathways.

From a chemical biology perspective, 3-Chloro-6-methoxy-1H-indazole has proven valuable as a molecular probe for studying protein-ligand interactions. Its fluorescence properties, when appropriately modified, have enabled researchers to develop novel imaging agents for studying cellular processes. A recent Nature Chemical Biology publication (2024) detailed the use of fluorescent derivatives to track kinase activity in live cells, providing new insights into intracellular signaling dynamics.

Despite these promising developments, challenges remain in the clinical translation of 3-Chloro-6-methoxy-1H-indazole-based therapeutics. Current research efforts are focused on improving the pharmacokinetic properties of these compounds, particularly their metabolic stability and oral bioavailability. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with anticipated IND filings in the coming years.

In conclusion, 3-Chloro-6-methoxy-1H-indazole (CAS: 362512-38-7) represents a versatile scaffold with broad applications in medicinal chemistry and drug discovery. The recent advancements in its synthesis, biological evaluation, and mechanistic understanding position it as a valuable tool for developing novel therapeutic agents across multiple disease areas. Continued research into structure-activity relationships and target engagement will likely yield additional insights and opportunities for clinical development in the near future.